Cas no 1378525-06-4 (Methyl 3-aminooctanoate)

• Product Name: Methyl 3-aminooctanoate
• CAS No: 1378525-06-4
• MF: C₉H₁₉NO₂
• MW: 173.25
• CID: 6802593
• PubChem ID: 78067755
• Update Time: 2025-10-22

Methyl 3-aminooctanoate Chemical and Physical Properties

Names and Identifiers

• HWLRZZKYYCFSKA-UHFFFAOYSA-N
• CS-0297471
• SCHEMBL15775039
• EN300-1285231
• 1378525-06-4
• METHYL 3-AMINOOCTANOATE
• AKOS017483611
• Methyl 3-aminooctanoate

• Inchi： 1S/C9H19NO2/c1-3-4-5-6-8(10)7-9(11)12-2/h8H,3-7,10H2,1-2H3
• InChI Key： HWLRZZKYYCFSKA-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CCCCC)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-aminooctanoate

Methyl 3-aminooate (CAS No. 1378525-06-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-aminooctanoate (CAS No. 1378525-06-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes an amine group and an ester functional group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of methyl 3-aminooctanoate consists of a linear alkyl chain with an amine group at the third carbon position and an ester group at the terminal carbon. This configuration imparts specific physical and chemical properties to the compound, such as solubility in both polar and non-polar solvents, which is crucial for its applications in various chemical processes.

In terms of physical properties, methyl 3-aminooctanoate is a colorless to pale yellow liquid with a characteristic odor. It has a molecular weight of approximately 169.25 g/mol and a melting point of around -15°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but it has limited solubility in water. These properties make it suitable for use in a wide range of chemical reactions and formulations.

One of the key applications of methyl 3-aminooctanoate is in the synthesis of bioactive compounds and pharmaceuticals. The presence of both an amine and an ester group allows for the formation of diverse functional groups through various chemical transformations. For example, the amine group can be readily functionalized through reactions such as acylation, alkylation, and reductive amination, while the ester group can be hydrolyzed to form the corresponding carboxylic acid or converted to other derivatives.

Recent research has highlighted the potential of methyl 3-aminooctanoate in the development of novel drugs and therapeutic agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties. The researchers synthesized a series of substituted derivatives by modifying the alkyl chain and found that certain modifications significantly enhanced the biological activity of the compounds.

Another area where methyl 3-aminooctanoate has shown promise is in the field of peptide chemistry. Peptides are essential biomolecules with a wide range of biological functions, including signaling, regulation, and structural roles. The amine group in methyl 3-aminooctanoate can be used to form peptide bonds through condensation reactions with carboxylic acids or other amino acids. This makes it a valuable building block for the synthesis of custom peptides with specific biological activities.

In addition to its use in pharmaceutical research, methyl 3-aminooctanoate has also found applications in other areas such as materials science and environmental chemistry. For instance, it can be used as a precursor for the synthesis of surfactants and emulsifiers due to its amphiphilic nature. These surfactants have potential applications in detergents, cosmetics, and industrial cleaning agents.

The environmental impact of methyl 3-aminooctanoate is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions, which makes it a more environmentally friendly alternative to some traditional chemicals used in industrial processes. However, proper handling and disposal practices should still be followed to minimize any potential environmental risks.

In conclusion, methyl 3-aminooctanoate (CAS No. 1378525-06-4) is a multifunctional compound with a wide range of applications in organic chemistry, biochemistry, pharmaceutical research, materials science, and environmental chemistry. Its unique chemical structure and versatile reactivity make it an important intermediate for the synthesis of bioactive compounds and other valuable chemicals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.